CHLOROPHYLL C3(SH)
CHLOROPHYLL C3(SH)
Brand Name:
Vulcanchem
CAS No.:
111308-93-1
VCID:
VC0183396
InChI:
InChI=1S/C36H30N4O7.Mg/c1-8-18-15(3)21-12-22-16(4)20(10-11-27(41)42)32(39-22)30-31(36(45)47-7)34(43)28-17(5)23(40-33(28)30)13-25-19(9-2)29(35(44)46-6)26(38-25)14-24(18)37-21;/h8-14,31,38,43H,1-2H2,3-7H3,(H,41,42);/q;+2/p-2/b11-10+,21-12?,25-13?,26-14?,32-30?;/t31-;/m1./s1
SMILES:
CC1=C(C2=NC1=CC3=NC(=C4C(C(=C5C4=NC(=C5C)C=C6C(=C(C(=C2)N6)C(=O)OC)C=C)[O-])C(=O)OC)C(=C3C)C=CC(=O)[O-])C=C.[Mg+2]
Molecular Formula:
C36H28MgN4O7
Molecular Weight:
652.946
CHLOROPHYLL C3(SH)
CAS No.: 111308-93-1
Main Products
VCID: VC0183396
Molecular Formula: C36H28MgN4O7
Molecular Weight: 652.946
| CAS No. | 111308-93-1 |
|---|---|
| Product Name | CHLOROPHYLL C3(SH) |
| Molecular Formula | C36H28MgN4O7 |
| Molecular Weight | 652.946 |
| IUPAC Name | magnesium;(E)-3-[(3R)-11,16-bis(ethenyl)-3,12-bis(methoxycarbonyl)-17,21,26-trimethyl-4-oxido-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,4,6,8(26),9,11,13,15(24),16,18,20(23),21-dodecaen-22-yl]prop-2-enoate |
| Standard InChI | InChI=1S/C36H30N4O7.Mg/c1-8-18-15(3)21-12-22-16(4)20(10-11-27(41)42)32(39-22)30-31(36(45)47-7)34(43)28-17(5)23(40-33(28)30)13-25-19(9-2)29(35(44)46-6)26(38-25)14-24(18)37-21;/h8-14,31,38,43H,1-2H2,3-7H3,(H,41,42);/q;+2/p-2/b11-10+,21-12?,25-13?,26-14?,32-30?;/t31-;/m1./s1 |
| Standard InChIKey | CWLZENTWIZFJMW-XUGDHDJXSA-L |
| SMILES | CC1=C(C2=NC1=CC3=NC(=C4C(C(=C5C4=NC(=C5C)C=C6C(=C(C(=C2)N6)C(=O)OC)C=C)[O-])C(=O)OC)C(=C3C)C=CC(=O)[O-])C=C.[Mg+2] |
| Synonyms | CHLOROPHYLL C3(SH) |
| PubChem Compound | 71587417 |
| Last Modified | Nov 11 2021 |
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